Cas no 89508-48-5 (Pyrimidine, 4,6-dichloro-2-(4-pyridinyl)-)

• Product Name: Pyrimidine, 4,6-dichloro-2-(4-pyridinyl)-
• CAS No: 89508-48-5
• MF: C₉H₅Cl₂N₃
• MW: 226.062099218369
• MDL: MFCD11046812
• CID: 598312
• PubChem ID: 22170040
• Update Time: 2025-10-29

Pyrimidine, 4,6-dichloro-2-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4,6-dichloro-2-(4-pyridinyl)-
• 4,6-DICHLORO-2-(4-PYRIDINYL)PYRIMIDINE
• 4,6-dichloro-2-pyridin-4-ylpyrimidine
• DTXSID90623166
• F81684
• AKOS012923627
• 4,6-dichloro-2-(pyridin-4-yl)pyrimidine
• SCHEMBL1602921
• A1-36154
• 89508-48-5

• MDL： MFCD11046812
• Inchi： 1S/C9H5Cl2N3/c10-7-5-8(11)14-9(13-7)6-1-3-12-4-2-6/h1-5H
• InChI Key： LNACOVNGDGOWDX-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(C2C=CN=CC=2)=N1)Cl

Computed Properties

• Exact Mass: 224.9860526g/mol
• Monoisotopic Mass: 224.9860526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.7Ų

Additional information on Pyrimidine, 4,6-dichloro-2-(4-pyridinyl)-

Pyrimidine, 4,6-dichloro-2-(4-pyridinyl)-: A Comprehensive Overview

The compound Pyrimidine, 4,6-dichloro-2-(4-pyridinyl)- (CAS No. 89508-48-5) is a heterocyclic aromatic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyrimidine ring substituted with two chlorine atoms at the 4 and 6 positions and a pyridine ring at the 2 position. The pyrimidine core is a six-membered ring with two nitrogen atoms at positions 1 and 3, while the pyridine ring is a five-membered aromatic ring with one nitrogen atom. This combination of heterocycles imparts distinctive electronic and steric properties to the molecule.

Recent studies have highlighted the potential of Pyrimidine, 4,6-dichloro-2-(4-pyridinyl)- as a building block in drug design. Its structure allows for versatile substitution patterns, making it an attractive candidate for the development of bioactive compounds. For instance, researchers have explored its role as a scaffold for designing inhibitors of key enzymes involved in metabolic pathways. The presence of chlorine atoms at the 4 and 6 positions enhances the molecule's lipophilicity, which is crucial for drug absorption and bioavailability.

In addition to its pharmacological applications, Pyrimidine, 4,6-dichloro-2-(4-pyridinyl)- has been studied for its potential in materials science. Its aromaticity and conjugated system make it a promising candidate for applications in organic electronics. Recent advancements in this field have demonstrated that derivatives of this compound can exhibit desirable electronic properties, such as high charge carrier mobility and stability under ambient conditions.

The synthesis of Pyrimidine, 4,6-dichloro-2-(4-pyridinyl)- involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. One common approach involves the condensation of chloropyrimidines with pyridine derivatives under catalytic conditions. This method has been optimized in recent studies to minimize side reactions and improve the overall efficiency of the synthesis process.

From an environmental perspective, understanding the degradation pathways of Pyrimidine, 4,6-dichloro-2-(4-pyridinyl)- is essential for assessing its ecological impact. Recent research has focused on identifying microorganisms capable of metabolizing this compound under aerobic conditions. These studies have provided valuable insights into the biodegradation mechanisms and have informed strategies for reducing environmental contamination.

In conclusion, Pyrimidine, 4,6-dichloro-2-(4-pyridinyl)- (CAS No. 89508-48-5) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and chemical properties make it an invaluable tool in drug discovery and materials science. As research continues to uncover new aspects of its behavior and utility, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.